Cas no 2229128-73-6 (1-amino-2-(3-bromopyridin-4-yl)propan-2-ol)

• Product Name: 1-amino-2-(3-bromopyridin-4-yl)propan-2-ol
• CAS No: 2229128-73-6
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 5847520
• PubChem ID: 165782890
• Update Time: 2025-10-29

1-amino-2-(3-bromopyridin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(3-bromopyridin-4-yl)propan-2-ol
• 2229128-73-6
• EN300-1906393

• Inchi： 1S/C8H11BrN2O/c1-8(12,5-10)6-2-3-11-4-7(6)9/h2-4,12H,5,10H2,1H3
• InChI Key： WKBDPQRXEBEFPB-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C(C)(CN)O

Computed Properties

• Exact Mass: 230.00548g/mol
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59.1Ų

Additional information on 1-amino-2-(3-bromopyridin-4-yl)propan-2-ol

Introduction to 1-amino-2-(3-bromopyridin-4-yl)propan-2-ol (CAS No: 2229128-73-6)

1-amino-2-(3-bromopyridin-4-yl)propan-2-ol, identified by its CAS number 2229128-73-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural motif combining an amino group, a propanol backbone, and a brominated pyridine moiety, exhibits promising potential in various biochemical applications. The presence of the 3-bromopyridin-4-yl substituent enhances its utility as a building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The bromopyridine scaffold is a well-documented pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of a bromine atom at the 3-position further modulates the electronic properties of the pyridine ring, making it more reactive in cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for creating intricate molecular architectures in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of 1-amino-2-(3-bromopyridin-4-yl)propan-2-ol as a precursor in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its role in developing kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The compound's ability to serve as a versatile intermediate allows chemists to explore diverse structural modifications, enabling the optimization of drug-like properties such as solubility, bioavailability, and metabolic stability.

The amino group and hydroxyl group present in 1-amino-2-(3-bromopyridin-4-yl)propan-2-ol provide multiple sites for functionalization. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity. Researchers have leveraged these functional handles to design molecules with enhanced binding affinity and selectivity towards specific therapeutic targets. Additionally, the compound's compatibility with various synthetic methodologies makes it a valuable asset in high-throughput screening campaigns aimed at identifying novel lead compounds.

In the context of drug development, the synthesis of 1-amino-2-(3-bromopyridin-4-yl)propan-2-ol has been optimized using state-of-the-art techniques to ensure high yield and purity. Modern catalytic systems and green chemistry principles have been employed to minimize waste and improve sustainability. These efforts align with global trends toward environmentally conscious pharmaceutical manufacturing, ensuring that the compound can be produced efficiently without compromising ecological standards.

Moreover, computational studies have played a crucial role in understanding the reactivity and binding properties of 1-amino-2-(3-bromopyridin-4-yl)propan-2-ol. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. Such insights are invaluable for guiding experimental design and accelerating the discovery process. By integrating experimental data with computational predictions, researchers can make more informed decisions about how to modify the structure of this compound to improve its therapeutic potential.

The applications of 1-amino-2-(3-bromopyridin-4-yl)propan-2-ol extend beyond pharmaceuticals into other areas of chemical biology. For example, it has been utilized as a ligand in metal-catalyzed reactions, where its pyridine moiety acts as a coordination site for transition metals. This property makes it useful in catalytic systems that require precise control over reaction conditions, such as those involved in polymerization or organic transformations.

As research continues to evolve, the demand for specialized intermediates like 1-amino-2-(3-bromopyridin-4-ylophanes)-73--6 is expected to grow. The compound's unique combination of functional groups and reactivity patterns positions it as a cornerstone in modern synthetic chemistry. By leveraging its potential, scientists can push the boundaries of what is possible in drug discovery and material science, ultimately contributing to advancements that benefit society.